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Compound of Interest

Compound Name: N-Isopropylacetamide

Cat. No.: B072864 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the solubility of N-Isopropylacetamide
(NIPAM) in organic solvents. Due to the limited availability of specific quantitative solubility data

in public literature, this guide focuses on the theoretical principles governing its solubility,

qualitative solubility information, and a comprehensive experimental protocol for determining

precise solubility values.

Introduction to N-Isopropylacetamide
N-Isopropylacetamide (CAS No. 1118-69-0), also known as N-(1-Methylethyl)ethanamide, is

a secondary amide with the chemical formula C5H11NO.[1] It is characterized by an isopropyl

group and an acetyl group attached to a central nitrogen atom. This structure imparts a

moderate polarity to the molecule, influencing its physical and chemical properties, including its

solubility.[2] NIPAM is recognized for its utility as a solvent and its applications in various

chemical syntheses, including in the pharmaceutical industry for drug formulation and

development.[2]

Physicochemical Properties of N-Isopropylacetamide:
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Property Value

Molecular Formula C5H11NO

Molecular Weight 101.15 g/mol [1]

Appearance Colorless to pale yellow liquid[2]

Boiling Point 199.7 °C at 760 mmHg[3]

LogP (Octanol/Water) 0.531 (Crippen Calculated)[4]

Hydrogen Bond Donor Count 1[1]

Hydrogen Bond Acceptor Count 1[1]

Theoretical Framework for Solubility
The solubility of a compound is governed by the principle of "like dissolves like," which implies

that substances with similar polarities are more likely to be soluble in one another. As a

secondary amide, N-Isopropylacetamide's solubility is primarily influenced by its ability to

participate in hydrogen bonding.

The amide functional group in NIPAM contains a nitrogen atom bonded to a hydrogen atom,

allowing it to act as a hydrogen bond donor.[5] Additionally, the presence of the electronegative

oxygen and nitrogen atoms enables it to act as a hydrogen bond acceptor.[5] This dual

hydrogen bonding capability is a key factor in its solubility in protic solvents like alcohols.

In aprotic polar solvents, the dipole-dipole interactions between the solvent and the polar amide

group of NIPAM contribute significantly to its solubility. The isopropyl group, being a non-polar

alkyl chain, influences its solubility in less polar organic solvents. As the size of the non-polar

alkyl portion of an amide molecule increases, its solubility in polar solvents tends to decrease.

[6]

Qualitative Solubility of N-Isopropylacetamide
While specific quantitative data is scarce, N-Isopropylacetamide is generally described as

being easily soluble in most organic solvents.[7] The following table summarizes its expected

qualitative solubility based on general principles of organic chemistry and available information.
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Solvent Class Example Solvents
Predicted
Qualitative
Solubility

Rationale

Alcohols Methanol, Ethanol High

NIPAM can both

donate and accept

hydrogen bonds,

leading to strong

interactions with protic

solvents.

Ketones
Acetone, Methyl Ethyl

Ketone
High

Strong dipole-dipole

interactions between

the polar ketone and

amide groups.

Esters
Ethyl Acetate, Butyl

Acetate
High

Dipole-dipole

interactions and the

potential for hydrogen

bond acceptance by

the ester.

Ethers
Diethyl Ether,

Tetrahydrofuran
Moderate to High

Ethers can act as

hydrogen bond

acceptors, interacting

with the N-H group of

NIPAM.

Aromatic

Hydrocarbons
Toluene, Benzene Moderate

Solvation is primarily

driven by van der

Waals forces and

some dipole-induced

dipole interactions.

Halogenated Solvents
Dichloromethane,

Chloroform
High

Strong dipole-dipole

interactions.

Non-polar Solvents Hexane, Cyclohexane Low The polarity of the

amide group is

significantly different

from these non-polar
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solvents, leading to

weak intermolecular

forces.

Water Slightly Soluble

While capable of

hydrogen bonding, the

non-polar isopropyl

group limits its

aqueous solubility. A

predicted solubility is

28.6 mg/mL.[8]

Experimental Protocol for Determining Solubility
To obtain precise, quantitative solubility data for N-Isopropylacetamide in a specific organic

solvent, an experimental determination is necessary. The isothermal shake-flask method is a

reliable and commonly used technique.

Objective: To determine the saturation solubility of N-Isopropylacetamide in a selected

organic solvent at a constant temperature.

Materials:

N-Isopropylacetamide (high purity)

Selected organic solvent(s) (analytical grade)

Sealed glass vials or flasks

Temperature-controlled orbital shaker or water bath

Analytical balance (readable to at least 0.1 mg)

Syringes and syringe filters (e.g., 0.22 µm PTFE)

Volumetric flasks and pipettes
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A suitable analytical instrument for quantification (e.g., HPLC, GC, or UV-Vis

spectrophotometer)

Procedure:

Preparation of Supersaturated Solutions: Add an excess amount of N-Isopropylacetamide
to a pre-weighed, sealed glass vial containing a known volume or mass of the chosen

organic solvent. The presence of undissolved solid is crucial to ensure saturation.

Equilibration: Place the vials in a temperature-controlled shaker or water bath set to the

desired experimental temperature. Agitate the samples for a sufficient period (e.g., 24-72

hours) to ensure that equilibrium is reached.

Phase Separation: After equilibration, allow the vials to stand undisturbed at the

experimental temperature for a sufficient time to allow the excess solid to settle.

Sample Withdrawal and Filtration: Carefully withdraw a known volume of the supernatant

using a syringe. Immediately filter the solution through a syringe filter into a pre-weighed

volumetric flask to remove any undissolved solid.

Dilution and Quantification: Dilute the filtered solution to a suitable concentration with the

same solvent. Analyze the concentration of N-Isopropylacetamide in the diluted solution

using a pre-calibrated analytical method (e.g., HPLC, GC).

Calculation of Solubility: Based on the measured concentration and the dilution factor,

calculate the original concentration of N-Isopropylacetamide in the saturated solution.

Express the solubility in appropriate units, such as g/100 mL, mg/mL, or mol/L.

Safety Precautions:

Always perform experiments in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety glasses, chemical-

resistant gloves, and a lab coat.

Consult the Material Safety Data Sheet (MSDS) for N-Isopropylacetamide and the chosen

solvent(s) for specific handling, storage, and disposal information.
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Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for the experimental determination of N-
Isopropylacetamide solubility.

1. Preparation of
Supersaturated Solution

2. Equilibration at
Constant Temperature

3. Phase Separation
(Settling of Excess Solid)

4. Sample Withdrawal
and Filtration

5. Dilution and
Quantification (e.g., HPLC)

6. Calculation of
Solubility

Solubility Data
(g/100mL, mol/L)

Click to download full resolution via product page

Caption: Workflow for determining the solubility of N-Isopropylacetamide.
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In conclusion, while quantitative solubility data for N-Isopropylacetamide in various organic

solvents is not readily available in the public domain, its chemical structure as a secondary

amide suggests good solubility in a wide range of polar organic solvents. For applications

requiring precise solubility values, direct experimental measurement is recommended, and the

protocol provided in this guide offers a robust framework for such determinations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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